N-cyclohexyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-cyclohexyl-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H20N4O/c1-12-7-9-14(10-8-12)20-11-15(18-19-20)16(21)17-13-5-3-2-4-6-13/h7-11,13H,2-6H2,1H3,(H,17,21)
• InChI Key: MTESUJPQEDEQGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NC3CCCCC3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, triazoles are often synthesized using the Huisgen cycloaddition, a type of click chemistry. This involves the reaction of an azide and an alkyne to form a 1,2,3-triazole.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The triazole ring, for example, might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, and density. Unfortunately, specific data for this compound is not available.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This information is not available for this specific compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific data for this compound, it’s difficult to provide accurate information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Unfortunately, without more specific information, it’s difficult to predict future research directions.